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Compound of Interest

Compound Name: 2,2-Dichlorobutane

Cat. No.: B1583581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the electron ionization

mass spectrum of 2,2-dichlorobutane. It includes detailed quantitative data, experimental

protocols for spectral acquisition, and a visualization of the compound's fragmentation pathway,

serving as a crucial resource for identification and structural elucidation in various scientific and

industrial applications.

Mass Spectral Data
The electron ionization (EI) mass spectrum of 2,2-dichlorobutane is characterized by a series

of fragment ions, with the molecular ion being of low abundance. The quantitative data,

including the mass-to-charge ratio (m/z) and relative abundance of the principal ions, are

summarized in Table 1. This data is crucial for the identification of 2,2-dichlorobutane in

complex mixtures.[1][2]

Table 1: Key Ions in the Electron Ionization Mass Spectrum of 2,2-Dichlorobutane
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m/z Relative Abundance (%) Proposed Fragment Ion

29 25.0 [C2H5]+

55 72.4 [C4H7]+

91 100.0 (Base Peak) [C4H8Cl]+

93 32.0 [C4H8(37)Cl]+

97 50.7 [C3H6Cl2]+•

Data sourced from the National Institute of Standards and Technology (NIST) Mass

Spectrometry Data Center and PubChem.[1][2]

Experimental Protocols
The mass spectrum of 2,2-dichlorobutane is typically acquired using a Gas Chromatograph-

Mass Spectrometer (GC-MS) system equipped with an electron ionization source. The

following protocol outlines a standard methodology for this analysis.[3]

Sample Preparation: 2,2-Dichlorobutane, a volatile liquid, is diluted in a suitable solvent, such

as methanol or dichloromethane, to a concentration of approximately 1 part per million (ppm).

Gas Chromatography (GC) Conditions:

Injector: Split/splitless injector, operated in split mode with a typical split ratio of 50:1.

Injector Temperature: 250 °C.

Column: A non-polar capillary column, such as a 30 m x 0.25 mm internal diameter, 0.25 µm

film thickness column with a 5% phenyl-methylpolysiloxane stationary phase.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: An initial oven temperature of 40 °C is held for 2 minutes,

followed by a ramp to 200 °C at a rate of 10 °C/min.[3]

Mass Spectrometry (MS) Conditions:
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Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.[3]

Ion Source Temperature: 230 °C.[3]

Quadrupole Temperature: 150 °C.[3]

Mass Range: m/z 40-150.

Scan Speed: 1000 amu/s.[3]

Fragmentation Pathway
The fragmentation of 2,2-dichlorobutane upon electron ionization is governed by the stability

of the resulting carbocations and radical species. The initial event is the removal of an electron

to form the molecular ion ([M]•+), which is often unstable and present in low abundance.[3]

Subsequent fragmentation occurs through various pathways, including the cleavage of C-C

and C-Cl bonds. The presence of two chlorine atoms leads to characteristic isotopic patterns

for chlorine-containing fragments, with peaks at m/z and m/z+2 in an approximate 3:1 ratio for

fragments with one chlorine atom.

The proposed fragmentation pathway for 2,2-dichlorobutane is illustrated in the following

diagram:

[C4H8Cl2]+•
m/z 126/128/130

[C4H8Cl]+
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- Cl•

[C3H6Cl2]+•
m/z 97/99/101

- CH2•

[C4H7]+
m/z 55- HCl
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- C2H3Cl
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Caption: Proposed fragmentation pathway of 2,2-Dichlorobutane.
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Experimental Workflow
The overall workflow for the analysis of 2,2-dichlorobutane using GC-MS is a standardized

procedure in analytical chemistry. It ensures the separation of the analyte from any potential

matrix components before its introduction into the mass spectrometer for ionization,

fragmentation, and detection.
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Caption: Generalized workflow for GC-MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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